4-isopropoxy-N-(4-(2-phenylmorpholino)butyl)benzamide

Specification

• CAS No.: 954047-35-9
• Molecular Formula: C24H32N2O3
• Molecular Weight: 396.531
• IUPAC Name: N-[4-(2-phenylmorpholin-4-yl)butyl]-4-propan-2-yloxybenzamide
• Standard InChI: InChI=1S/C24H32N2O3/c1-19(2)29-22-12-10-21(11-13-22)24(27)25-14-6-7-15-26-16-17-28-23(18-26)20-8-4-3-5-9-20/h3-5,8-13,19,23H,6-7,14-18H2,1-2H3,(H,25,27)
• Standard InChI Key: LCNXDWHATHBKQB-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NCCCCN2CCOC(C2)C3=CC=CC=C3

Introduction

4-Isopropoxy-N-(4-(2-phenylmorpholino)butyl)benzamide is a complex organic compound with a unique chemical structure, making it valuable in biochemical research. Its applications include studying enzyme kinetics and receptor interactions, which are crucial for understanding biological processes at the molecular level.

Enzyme Kinetics Studies

4-Isopropoxy-N-(4-(2-phenylmorpholino)butyl)benzamide can be used as a substrate or inhibitor in enzyme assays to study kinetic parameters such as $K_m$ and $V_{max}$. This helps in understanding how enzymes interact with substrates and how their activity can be modulated.

Receptor Interactions

The compound's structure suggests potential affinity for certain receptors, allowing researchers to investigate binding mechanisms and signaling pathways. This is crucial for drug discovery and understanding disease mechanisms.

Synthetic Intermediates

As a synthetic intermediate, 4-isopropoxy-N-(4-(2-phenylmorpholino)butyl)benzamide is likely involved in the synthesis of more complex molecules. Its role in these processes can provide insights into chemical synthesis strategies and the development of new compounds.